![molecular formula C20H22N4O3 B3009093 4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(3-methylbenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione CAS No. 1775345-57-7](/img/structure/B3009093.png)
4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(3-methylbenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of complex heterocyclic compounds is a topic of significant interest in the field of medicinal chemistry. The paper titled "A Novel and Efficient Five-Component Synthesis of Pyrazole Based Pyrido[2,3-d]pyrimidine-diones in Water: A Triply Green Synthesis" describes a novel one-pot synthesis method for pyrazolo[4′,3′:5,6]pyrido[2,3-d]pyrimidine-diones. This synthesis involves a five-component reaction using hydrazine hydrate, ethyl acetoacetate, 1,3-dimethyl barbituric acid, an appropriate aryl aldehyde, and ammonium acetate. The process is catalyzed by both heterogeneous and homogeneous catalysts in water, making it an environmentally friendly or "green" synthesis approach .
Molecular Structure Analysis
The molecular structure of heterocyclic compounds like pyrido[1,2-c]pyrimidine-diones is characterized by the presence of multiple ring systems that include nitrogen atoms. These structures are often complex and can be modified to produce a variety of derivatives with different chemical and biological properties. Although the specific compound "4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(3-methylbenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione" is not directly mentioned in the provided papers, the synthesis methods and molecular structures discussed can provide insights into the possible synthetic routes and structural characteristics of such compounds .
Chemical Reactions Analysis
The papers provided do not directly discuss the chemical reactions of "4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(3-methylbenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione". However, the synthesis of related compounds involves cyclization reactions, which are crucial for forming the heterocyclic core of the molecule. For example, the synthesis of 4,6-dimethyl[1,2,5]oxadiazolo[3,4-d]pyrimidine-5,7(4H,6H)-dione 1-oxide involves nitrosative and nitrative cyclizations starting from 1,3-dimethyl-6-hydroxylaminouracil . These types of reactions are likely relevant to the synthesis and reactivity of the compound .
Physical and Chemical Properties Analysis
The physical and chemical properties of heterocyclic compounds like pyrido[1,2-c]pyrimidine-diones are influenced by their molecular structure. The presence of multiple ring systems and functional groups can affect properties such as solubility, melting point, and reactivity. The provided papers do not offer specific data on the physical and chemical properties of the compound , but the synthesis methods and molecular structures discussed suggest that these compounds may have unique properties that could be explored for potential applications in medicinal chemistry and other fields .
Scientific Research Applications
Synthesis and Characterization
- A study by Tolkunov et al. (2013) focused on synthesizing heterocyclic compounds similar to the chemical . They developed methods for synthesizing derivatives by acylation, hydrolysis, and cyclocondensation, contributing to the understanding of synthetic pathways and structural characterizations of such compounds (Tolkunov, Eresko, Mazepa, & Tolkunov, 2013).
Potential Biological Activities
- Research by Rauf et al. (2010) explored the synthesis of derivatives of pyrido[1,2-a]pyrimidine, closely related to the compound . They found that some derivatives exhibit urease inhibition activity, indicating potential biological applications (Rauf, Liaqat, Qureshi, Yaqub, Rehman, Hassan, Chohan, Nasim, & Hadda, 2010).
Spectral Characterization
- Mahmoud et al. (2012) conducted a study on the synthesis and spectral characterization of phthalazinone derivatives, closely related to the chemical structure of interest. This research aids in understanding the spectral properties of such compounds, which is crucial for their identification and potential applications (Mahmoud, Abou-Elmagd, Derbala, & Hekal, 2012).
Computational and Structural Analysis
- Ashraf et al. (2019) reported on the synthesis of (hydroxybenzoyl)pyrido[2,3-d]pyrimidine derivatives. They utilized spectral techniques and computational methods for structural analysis. Such studies are significant for understanding the electronic structures and potential reactivity of related compounds (Ashraf, Khalid, Tahir, Yaqub, Naseer, Kamal, Saifullah, Braga, Shafiq, & Rauf, 2019).
Antimicrobial Activity
- Laxmi et al. (2012) synthesized derivatives of pyrimidine-trione and thioxopyrimidine-dione, which are structurally similar to the compound . They evaluated these compounds for antibacterial activity, revealing insights into the antimicrobial potential of such chemical structures (Vijaya Laxmi, Suresh Kuarm, & Rajitha, 2012).
properties
IUPAC Name |
4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-[(3-methylphenyl)methyl]-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidine-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O3/c1-3-16-21-18(22-27-16)17-15-9-4-5-10-23(15)20(26)24(19(17)25)12-14-8-6-7-13(2)11-14/h6-8,11H,3-5,9-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBQSPXMUIHUBAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC4=CC=CC(=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(3-methylbenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.